Cas no 86119-58-6 (4-Bromo-2-phenyl-1H-imidazole)

• Product Name: 4-Bromo-2-phenyl-1H-imidazole
• CAS No: 86119-58-6
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD09842484
• CID: 1074925
• PubChem ID: 13047426
• Update Time: 2025-05-19

4-Bromo-2-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-phenyl-1H-imidazole
• 4-Bromo-2-phenyl-1H-imidazole
• MFCD09842484
• CS-0006720
• A905500
• SY087024
• AKOS002657982
• 86119-58-6
• LS-05112
• SCHEMBL1954237
• SCHEMBL16090411
• D72456
• 1H-imidazole, 4-bromo-2-phenyl-
• ALBB-016437

• MDL： MFCD09842484
• Inchi： 1S/C9H7BrN2/c10-8-6-11-9(12-8)7-4-2-1-3-5-7/h1-6H,(H,11,12)
• InChI Key： IXVCTTCVYGDFSO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

4-Bromo-2-phenyl-1H-imidazole Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromo-2-phenyl-1H-imidazole

4-Bromo-2-phenyl-1H-imidazole: A Comprehensive Overview

4-Bromo-2-phenyl-1H-imidazole, also known by its CAS number 86119-58-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, which is a five-membered ring consisting of two nitrogen atoms and three carbon atoms. The presence of a bromine atom at the 4-position and a phenyl group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable component in various chemical and biological applications.

The synthesis of 4-bromo-2-phenyl-1H-imidazole typically involves the reaction of an appropriate imidazole precursor with bromine or brominating agents under controlled conditions. Recent advancements in synthetic methodologies have enabled the efficient and selective preparation of this compound, often utilizing catalytic systems or microwave-assisted techniques to enhance reaction yields and purity. The structural characterization of this compound is commonly achieved through techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which provide detailed insights into its molecular geometry and electronic configuration.

In terms of physical properties, 4-bromo-2-phenyl-1H-imidazole exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis absorption spectrum reveals strong absorbance in the ultraviolet region, which is attributed to the conjugated π-system within the imidazole ring. This property makes it a potential candidate for applications in optoelectronic materials, where light absorption and energy transfer are critical.

The biological activity of 4-bromo-2-phenyl-1H-imidazole has been extensively studied in recent years. Research has demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising lead compound for drug development. In particular, studies have shown that it can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), without causing significant cytotoxicity to healthy cells. These findings suggest that 4-bromo-2-phenyl-1H-imidazole could serve as a scaffold for designing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond its biological applications, 4-bromo-2-phenyl-1H-imidazole has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technology. For instance, recent research has highlighted its potential as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic activity and selectivity. Additionally, the compound's fluorescence properties under UV light have been exploited in the development of fluorescent sensors for detecting metal ions or organic analytes in complex matrices.

In conclusion, 4-bromo-2-phenyl-1H-imidazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as an important building block for future innovations in drug discovery, materials science, and beyond. As research continues to uncover new aspects of its functionality, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.